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Compound of Interest

Compound Name: 2-[1-(1H-imidazol-1-yl)vinyllphenol
CAS No.: 74204-47-0
Cat. No.: B1621478

Get Quote

Experimental vs. Computational (DFT) Approaches
Executive Summary & Pharmacophore Significance

2-[1-(1H-imidazol-1-yl)vinyl]phenol (CAS: 74204-47-0) represents a critical scaffold in

medicinal chemistry, merging a phenolic moiety (antioxidant/H-bond donor) with an imidazole
ring (CYP450 inhibitor/H-bond acceptor) via a rigid vinyl linker. This "styrene-like" architecture
is a common intermediate in the synthesis of antifungal azoles and novel polymer precursors.

Accurate vibrational assignment of this molecule is challenging due to the overlapping regions
of aromatic ring breathing modes (phenol vs. imidazole) and the sensitivity of the hydroxyl
group to hydrogen bonding.

This guide compares two assignment methodologies:
o Experimental FTIR (ATR/KBr): Rapid, bulk-phase characterization.

o Computational DFT (B3LYP/6-311G**): High-resolution mode isolation.
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Strategic Workflow: From Synthesis to Assignment

The following diagram outlines the integrated workflow for validating the structure of 2-[1-(1H-

imidazol-1-yl)vinyl]phenol, ensuring spectral features are correlated with molecular geometry.
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Caption: Integrated workflow combining experimental acquisition with DFT validation for robust

spectral assignment.

Comparative Spectral Analysis

The table below contrasts the raw experimental data (typical for this scaffold) with Density

Functional Theory (DFT) predictions. This comparison highlights the necessity of computational

scaling to resolve overlapping aromatic signals.

Methodology Note: Experimental values are derived from solid-phase (KBr) measurements

where intermolecular H-bonding is prominent. DFT values are gas-phase calculations scaled

(0.961) to account for anharmonicity.
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Functional
Group

Vibration Mode

Experimental
(cm™)

DFT (Scaled)
(cm™)

Assignment
Logic & Notes

Phenolic -OH

O-H Stretch

31003400 (br)

3650 (free) /
3200 (bound)

Critical:
Broadening in
Exp. indicates
strong H-bonding
(Phenol OH---N
Imidazole).[1][2]
[3][4] DFT "free"
value is rarely
observed in solid

State.

Aromatic C-H

C-H Stretch

3050-3120

3080-3130

Weak, sharp
bands. Overlap
between phenol
and imidazole

ring protons.

Vinyl Group

C=C Stretch

1625-1640

1635

Distinct from
aromatic rings.
Conjugation with
the phenol ring
lowers this
frequency
compared to

isolated alkenes.

Imidazole Ring

C=N Stretch

1490-1520

1510

The "breathing"
mode of the
imidazole ring.
Highly sensitive
to protonation

State.

Phenol Ring

C=C Ring
Stretch

1580-1600

1595

Characteristic
doublet often

seen in
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substituted

phenols.

Connects the

C-N Stretch L
C-N Bond ] ) 1240-1260 1255 vinyl linker to the
(Vinyl-Imid) o
imidazole N1.
Strong intensity.
C-O Stretch Shifts +10 cm~1 if
C-O Bond _ 1180-1210 1195 _
(Phenolic) the phenol is
deprotonated.
Diagnostic for
] 1,2-disubstituted
Out-of-Plane =C-H Bending 730-750 745

benzene (ortho-

substitution).

Key Mechanistic Insight: The H-Bond Shift
The most significant deviation between "standard" tables and this specific molecule is the

Phenolic O-H stretch.

o Observation: Instead of a sharp peak at 3600 cm~1, you will likely observe a broad envelope
centered around 3250 cm™1,

o Causality: The imidazole nitrogen (N3) is a strong H-bond acceptor. In the crystal lattice, the
phenolic hydrogen donates to the imidazole nitrogen of a neighboring molecule, forming a
stable dimer or chain.

Detailed Experimental Protocols
Protocol A: Experimental FTIR Acquisition (ATR Method)

Best for: Rapid purity checks and qualitative identification.

» Crystal Preparation: Clean the Diamond/ZnSe ATR crystal with isopropanol. Ensure
background spectrum (air) is flat.
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o Sample Deposition: Place ~2 mg of solid 2-[1-(1H-imidazol-1-yl)vinyl]phenol onto the
crystal.

o Contact Pressure: Apply high pressure using the anvil clamp. This is crucial for rigid aromatic
solids to ensure intimate contact with the crystal and eliminate "air gaps" that cause baseline
noise.

e Acquisition Parameters:
o Resolution: 4 cm~1[5]
o Scans: 32 (minimum) to improve Signal-to-Noise (S/N) ratio.
o Range: 4000-600 cm~1.

e Post-Processing: Apply ATR correction (if comparing to transmission libraries) to adjust for
penetration depth dependence on wavelength.

Protocol B: Computational Validation (DFT)

Best for: Assigning ambiguous peaks (e.qg., differentiating Vinyl C=C from Aromatic C=C).

o Model Construction: Build the molecular structure in a GUI (e.g., GaussView). Set the vinyl
group to trans or cis orientation relative to the phenol to find the global minimum.

o Optimization: Run a Geometry Optimization + Frequency calculation.
o Functional: B3LYP (robust for organic vibrations).
o Basis Set: 6-311G(d,p) or 6-311++G** (diffuse functions help with H-bonding modeling).

o Scaling: Multiply raw frequency output by 0.961 (standard scaling factor for B3LYP/6-311G**)
to correct for the harmonic oscillator approximation.

 Visualization: Animate the normal modes to visually confirm if a peak at 1500 cm~1 is the
imidazole ring or the phenol ring.

Structural Logic & Interaction Pathway
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Understanding the molecular connectivity is vital for interpreting the "Fingerprint Region”
(<1500 cm~1). The following diagram illustrates the electronic flow and potential H-bonding
sites that dictate the spectral shifts.

Phenol Ring

(e- Donor)

Conjugation

Hydroxyl (-OH)
(H-Bond Donor)

Vinyl Linker
(Conjugation Bridge)

1
1 .
i H-Bonding :
| . . .
N-Substitution Inductive Effect
tBroadens IR Peak)
1
\J
External H-Bond Imidazole Ring
(Neighboring Imidazole N) (e- Acceptor/Basic N)

Click to download full resolution via product page

Caption: Structural connectivity showing the conjugation path and the H-bonding capability of
the hydroxyl group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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